Cas no 117136-33-1 ((2R,3S,4R)-2-(((tert-Butyldimethylsilyl)oxy)methyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate)
117136-33-1 structure
Product Name:(2R,3S,4R)-2-(((tert-Butyldimethylsilyl)oxy)methyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate
CAS No:117136-33-1
MF:C16H30O8Si
MW:378.490107059479
CID:132692
PubChem ID:24870825
Update Time:2024-11-03
(2R,3S,4R)-2-(((tert-Butyldimethylsilyl)oxy)methyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate Chemical and Physical Properties
Names and Identifiers
-
- (2R,3S,4R)-2-(((tert-Butyldimethylsilyl)oxy)methyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate
- 3,4-di-O-acetyl-1,5-anhydro-6-O-t-butyldimethylsilyl-2-deoxy-D-arabino-hex-1-enitol
- 3,4-Di-o-Acetyl-6-o-(Tert-Butyldimethylsilyl)-D-Glucal
- D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3,4-diacet...
- D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3,4-diacetate
- D-arabino-Hex-1-enitol, 1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3,4-diacetate
- 3,4-Di-O-acetyl-6-O-tert-butyldimethylsilyl-D-glucal, 97%,
- 2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl-D-glucal
-
- MDL: MFCD01321277
- Inchi: 1S/C16H30O8Si/c1-10(18)23-14(12(20)8-17)15(24-11(2)19)13(21)9-22-25(6,7)16(3,4)5/h8,12-15,20-21H,9H2,1-7H3/t12-,13+,14+,15+/m0/s1
- InChI Key: DGPMSALVNCCUAW-GBJTYRQASA-N
- SMILES: [C@@H](OC(=O)C)([C@H](O)CO[Si](C)(C)C(C)(C)C)[C@H](OC(=O)C)[C@@H](O)C=O
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
Experimental Properties
- Color/Form: liquid
- Density: 1.044 g/mL at 25 °C(lit.)
- Boiling Point: 367.6±42.0 °C(Predicted)
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: n20/D 1.456(lit.)
- PSA: 71.06000
- LogP: 2.78410
- Solubility: Not determined
- Optical Activity: [α]20/D −7°, c = 1.4 in chloroform
(2R,3S,4R)-2-(((tert-Butyldimethylsilyl)oxy)methyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:−20°C
(2R,3S,4R)-2-(((tert-Butyldimethylsilyl)oxy)methyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate Pricemore >>
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D-arabino-Hex-1-enitol, 1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3,4-diacetate |
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| A2B Chem LLC | AA17647-250mg |
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| A2B Chem LLC | AA17647-1g |
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(2R,3S,4R)-2-(((tert-Butyldimethylsilyl)oxy)methyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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